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Abstract
Monochrome Yellow 1 sodium salt, a versatile azo dye also known by synonyms such as

Alizarin Yellow G and Mordant Yellow 1, finds significant applications in various scientific and

industrial domains. This technical guide provides an in-depth analysis of its spectral properties,

focusing on its absorption characteristics. Detailed experimental protocols for spectral analysis

are presented, alongside a workflow for its application in the quantitative determination of metal

ions. This document serves as a comprehensive resource for professionals leveraging this

compound in their research and development endeavors.

Introduction
Monochrome Yellow 1 sodium salt (CAS No. 584-42-9) is a synthetic organic compound

characterized by the presence of an azo group (-N=N-) which imparts its distinct yellow color.

Its chemical structure, 5-(3-Nitrophenylazo)salicylic acid sodium salt, facilitates its use as a pH

indicator and a chromogenic agent for the determination of various metal ions.[1][2]

Understanding its spectral properties is paramount for its effective application in analytical

chemistry, materials science, and potentially in biological assays. This guide summarizes the

key spectral data, outlines methodologies for its characterization, and provides a practical

experimental workflow.
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Chemical and Physical Properties
Property Value Reference(s)

Synonyms

Alizarin Yellow G, Mordant

Yellow 1, 5-(3-

Nitrophenylazo)salicylic acid

sodium salt

[3][4]

CAS Number 584-42-9 [4][5]

Molecular Formula C₁₃H₈N₃NaO₅ [4]

Molecular Weight 309.21 g/mol [1][4]

Appearance
Yellow to orange to brown

powder
[1]

Solubility Soluble in water and ethanol. [2]

Spectral Properties
The utility of Monochrome Yellow 1 sodium salt in spectrophotometric applications is dictated

by its absorption of electromagnetic radiation in the ultraviolet and visible regions.

Absorption Spectrum
The compound exhibits a characteristic absorption spectrum in solution, with the position and

intensity of the absorption maximum (λmax) being solvent-dependent.

Solvent
Absorption
Maximum (λmax)

Molar Absorptivity
(ε)

Reference(s)

Methanol 362 - 390 nm
≥ 16,000 L·mol⁻¹·cm⁻¹

(at 380-390 nm)
[6][7][8]

Not Specified 367 nm Not Specified [8]

Fluorescence Properties
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Currently, there is limited information available in the scientific literature regarding the

fluorescence emission spectrum and quantum yield of Monochrome Yellow 1 sodium salt. Its
primary application lies in colorimetric assays, where changes in absorption are monitored,

rather than fluorescence. Azo dyes, in general, are known to have low fluorescence quantum

yields due to efficient non-radiative decay pathways.

Experimental Protocols
Determination of Absorption Spectrum
This protocol outlines the procedure for measuring the UV-Visible absorption spectrum of

Monochrome Yellow 1 sodium salt.

Objective: To determine the wavelength of maximum absorbance (λmax) and the molar

absorptivity (ε).

Materials:

Monochrome Yellow 1 sodium salt

Spectrophotometric grade methanol

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of a Stock Solution: Accurately weigh a precise amount of Monochrome Yellow
1 sodium salt and dissolve it in a known volume of methanol to prepare a stock solution of a

specific concentration (e.g., 1 mM).

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to

obtain concentrations in the range of 1-20 µM.
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Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up for at least

30 minutes. Set the wavelength range to scan from 200 to 800 nm.

Blank Measurement: Fill a quartz cuvette with methanol (the solvent used for the solutions)

and place it in the spectrophotometer. Record a baseline spectrum to correct for the solvent

absorbance.

Sample Measurement: Rinse a cuvette with one of the working solutions and then fill it.

Place the cuvette in the sample holder of the spectrophotometer and record the absorption

spectrum.

Data Analysis:

Identify the wavelength of maximum absorbance (λmax).

Using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar

concentration, and l is the path length (1 cm), calculate the molar absorptivity (ε). This

should be done for each concentration and the average value reported.

Application: Spectrophotometric Determination of
Aluminum (III)
Monochrome Yellow 1 sodium salt can be used as a chromogenic reagent for the

quantitative determination of metal ions, such as Aluminum (III), in solution.[9] The formation of

a metal-dye complex results in a shift in the absorption spectrum, which can be monitored to

determine the metal ion concentration.

Experimental Workflow for Aluminum (III) Determination
The following diagram illustrates the workflow for the spectrophotometric determination of Al(III)

using Monochrome Yellow 1 sodium salt.
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Caption: Experimental workflow for the spectrophotometric determination of Al(III).

Conclusion
Monochrome Yellow 1 sodium salt is a valuable dye with well-defined absorption properties

in the UV-Visible range. While its fluorescence characteristics are not extensively documented,

its utility as a colorimetric reagent is well-established. The provided data and experimental

protocols offer a solid foundation for researchers and scientists to effectively utilize this

compound in their analytical and developmental work. Further investigation into its potential

fluorescence and application in biological signaling pathways could unveil new avenues for its

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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